![molecular formula C18H26N2O5S B4302265 octahydro-2H-quinolizin-1-ylmethyl [(3-methylphenoxy)sulfonyl]carbamate](/img/structure/B4302265.png)
octahydro-2H-quinolizin-1-ylmethyl [(3-methylphenoxy)sulfonyl]carbamate
Overview
Description
Octahydro-2H-quinolizin-1-ylmethyl [(3-methylphenoxy)sulfonyl]carbamate, also known as QNZ, is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. QNZ is a small molecule inhibitor that has been shown to have promising effects in the treatment of various diseases, including cancer, autoimmune disorders, and inflammatory diseases. In
Mechanism of Action
Octahydro-2H-quinolizin-1-ylmethyl [(3-methylphenoxy)sulfonyl]carbamate functions as a small molecule inhibitor of NF-κB by binding to the IKK complex, which is responsible for activating NF-κB. By inhibiting the activity of the IKK complex, this compound prevents the activation of NF-κB and the subsequent downstream inflammatory response. This mechanism of action has been shown to have therapeutic effects in a wide range of diseases, including cancer, autoimmune disorders, and inflammatory diseases.
Biochemical and Physiological Effects
This compound has been shown to have significant biochemical and physiological effects. Inhibition of NF-κB by this compound has been shown to reduce inflammation, suppress tumor growth, and modulate the immune response. This compound has also been found to induce apoptosis in cancer cells, making it a promising candidate for cancer therapy.
Advantages and Limitations for Lab Experiments
Octahydro-2H-quinolizin-1-ylmethyl [(3-methylphenoxy)sulfonyl]carbamate has several advantages for lab experiments. It is a small molecule inhibitor that can be easily synthesized and purified. This compound has also been extensively studied, and its mechanism of action is well understood. However, this compound also has some limitations for lab experiments. It is a potent inhibitor of NF-κB, which can make it difficult to study the downstream effects of NF-κB activation. This compound can also have off-target effects, which can complicate interpretation of experimental results.
Future Directions
There are several future directions for the study of octahydro-2H-quinolizin-1-ylmethyl [(3-methylphenoxy)sulfonyl]carbamate. One area of research is the development of this compound analogs with improved potency and selectivity. Another area of research is the study of this compound in combination with other therapeutic agents, such as chemotherapy drugs. The use of this compound in combination with other agents may enhance its therapeutic effects and reduce the risk of drug resistance. Finally, the study of this compound in animal models of disease may provide valuable insights into its potential therapeutic applications.
Conclusion
In conclusion, this compound is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound has been extensively studied for its effects in the treatment of various diseases, including cancer, autoimmune disorders, and inflammatory diseases. The synthesis of this compound is a complex process that requires specialized equipment and expertise. This compound functions as a small molecule inhibitor of NF-κB and has significant biochemical and physiological effects. This compound has several advantages for lab experiments, but also has some limitations. There are several future directions for the study of this compound, including the development of this compound analogs, the study of this compound in combination with other agents, and the study of this compound in animal models of disease.
Scientific Research Applications
Octahydro-2H-quinolizin-1-ylmethyl [(3-methylphenoxy)sulfonyl]carbamate has been extensively studied for its potential therapeutic applications. It has been shown to have promising effects in the treatment of various diseases, including cancer, autoimmune disorders, and inflammatory diseases. This compound has been found to inhibit the activity of NF-κB, a transcription factor that plays a critical role in the immune response and inflammation. Inhibition of NF-κB has been shown to have therapeutic effects in a wide range of diseases.
properties
IUPAC Name |
2,3,4,6,7,8,9,9a-octahydro-1H-quinolizin-1-ylmethyl N-(3-methylphenoxy)sulfonylcarbamate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H26N2O5S/c1-14-6-4-8-16(12-14)25-26(22,23)19-18(21)24-13-15-7-5-11-20-10-3-2-9-17(15)20/h4,6,8,12,15,17H,2-3,5,7,9-11,13H2,1H3,(H,19,21) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RNTSHHDUKIWVND-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)OS(=O)(=O)NC(=O)OCC2CCCN3C2CCCC3 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H26N2O5S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
382.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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